Cas no 2137732-16-0 (2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl-)

• Product Name: 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl-
• CAS No: 2137732-16-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5257499
• Update Time: 2025-05-19

2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl-

• Inchi： 1S/C11H19NO2/c1-12-7-6-11(8-13,10(12)14)9-4-2-3-5-9/h9,13H,2-8H2,1H3
• InChI Key： PDAATUXAVRFQJE-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2CCCC2)(CO)C1=O

Additional information on 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl-

Research Brief on 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl- (CAS: 2137732-16-0)

In recent years, the compound 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl- (CAS: 2137732-16-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone core and functionalized cyclopentyl group, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic transformations, to achieve stereoselective synthesis. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies. The compound's structural features, particularly the hydroxymethyl group, have been identified as key to its biological activity, enabling interactions with specific protein targets.

Pharmacological investigations have revealed that 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl- exhibits notable activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest its potential as an anxiolytic or neuroprotective agent. For instance, the compound has demonstrated affinity for GABA_A receptors, which are implicated in anxiety and seizure disorders. Additionally, its ability to cross the blood-brain barrier (BBB) has been confirmed, further supporting its CNS applicability.

Recent studies have also explored the compound's role in oncology. Researchers have identified its inhibitory effects on specific kinases involved in tumor proliferation. In particular, 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl- has shown promise in targeting PI3K/AKT/mTOR signaling pathways, which are often dysregulated in cancers. These findings highlight its potential as a lead compound for developing novel anticancer therapies, either as a monotherapy or in combination with existing treatments.

Despite these promising results, challenges remain in the clinical translation of 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl-. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is focused on derivatization strategies to enhance its pharmacokinetic properties while retaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 2-Pyrrolidinone, 3-cyclopentyl-3-(hydroxymethyl)-1-methyl- (CAS: 2137732-16-0) represents a versatile scaffold with significant therapeutic potential. Its applications in CNS disorders and oncology underscore its value as a candidate for further drug development. Continued research will be essential to unlock its full potential and address the remaining challenges in its path to clinical use.